Cas no 2137566-73-3 (Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)-)

• Product Name: Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)-
• CAS No: 2137566-73-3
• MF: C₁₇H₂₀BrN
• MW: 318.251403808594
• CID: 5256022
• Update Time: 2025-07-17

Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)-

• Inchi： 1S/C17H20BrN/c1-12-9-10-16(13(2)17(12)18)11-19-14(3)15-7-5-4-6-8-15/h4-10,14,19H,11H2,1-3H3
• InChI Key： SIZYZZVBHQPMJH-UHFFFAOYSA-N
• SMILES： C1(CNC(C2=CC=CC=C2)C)=CC=C(C)C(Br)=C1C

Additional information on Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)-

Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)- (CAS No. 2137566-73-3): A Comprehensive Overview in Modern Chemical Research

Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)-, identified by its CAS number 2137566-73-3, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a complex aromatic structure, combines multiple functional groups that make it a versatile intermediate in synthetic chemistry. Its molecular architecture includes a benzene ring substituted with bromine atoms at the 3-position and methyl groups at the 2- and 4-positions, further modified by an N-(1-phenylethyl) amine moiety. Such a configuration imparts unique reactivity and potential applications in various chemical synthesis pathways.

The study of Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)- is not merely an academic exercise but holds practical implications for the development of novel pharmaceuticals and agrochemicals. The presence of bromine and methyl groups enhances its utility as a building block in cross-coupling reactions, which are pivotal in constructing complex organic molecules. Moreover, the N-(1-phenylethyl) substituent introduces nitrogen-rich functionalities that can be further elaborated into pharmacologically active entities.

In recent years, advancements in computational chemistry have enabled researchers to predict the reactivity and properties of such compounds with unprecedented accuracy. Molecular modeling studies on Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)- have revealed insights into its interaction with various catalysts and ligands, facilitating the design of more efficient synthetic routes. These computational approaches are complemented by experimental validations, where the compound’s behavior in different reaction conditions is meticulously analyzed.

The pharmaceutical industry has been particularly intrigued by the potential of Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)- due to its structural similarity to known bioactive molecules. Researchers are exploring its derivatives as candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The bromine atom’s position allows for selective modifications, enabling the creation of analogs with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis.

The synthesis of Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)- presents both challenges and opportunities. Traditional synthetic methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic chemistry have introduced more streamlined approaches. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring efficiently. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact.

The role of this compound extends beyond pharmaceutical applications. In materials science, for instance, it serves as a precursor for developing advanced polymers with unique properties. The aromatic system and functional groups contribute to enhanced thermal stability and mechanical strength in polymer matrices. This has led to explorations in creating high-performance materials suitable for aerospace and automotive industries.

Efforts are also underway to understand the environmental behavior of Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)-. Biodegradation studies have been conducted to assess its persistence and potential impact on ecosystems. These studies are crucial for ensuring that its use does not lead to unintended environmental consequences. Moreover, regulatory agencies are closely monitoring the development and application of such compounds to ensure compliance with safety standards.

The future prospects for Benzenemethanamine, 3-bromo-2,4-dimethyl-N-(1-phenylethyl)- are promising given its multifaceted utility. Ongoing research aims to uncover new synthetic strategies and expand its applications in drug discovery and material science. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercial products that benefit society.